Methyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
Cat. No. B1395733
Key on ui cas rn:
400877-57-8
M. Wt: 185.14 g/mol
InChI Key: KRIOGKNOYPHJPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][OH:19].[CH3:6][n:7]1[n:8][c:9]([C:15](=[O:16])[OH:17])[c:10]([N+:12](=[O:13])[O-:14])[cH:11]1.[S:1](=[O:2])(=[O:3])([OH:4])[OH:5]>>[CH3:6][n:7]1[n:8][c:9]([C:15](=[O:16])[O:17][CH3:18])[c:10]([N+:12](=[O:13])[O-:14])[cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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Cn1cc([N+](=O)[O-])c(C(=O)O)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=S(=O)(O)O
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
COC(=O)c1nn(C)cc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
